Cas no 61997-77-1 (2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-)
61997-77-1 structure
Product Name:2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-
CAS No:61997-77-1
MF:C15H19NO
MW:229.317464113235
CID:1635442
Update Time:2024-09-12
2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-
- 5,5-dimethyl-3-[(3-methylphenyl)amino]cyclohex-2-en-1-one
-
- Inchi: 1S/C15H19NO/c1-11-5-4-6-12(7-11)16-13-8-14(17)10-15(2,3)9-13/h4-8,16H,9-10H2,1-3H3
- InChI Key: FSWZTHYTZCBJJA-UHFFFAOYSA-N
- SMILES: C1(=O)CC(C)(C)CC(NC2=CC=CC(C)=C2)=C1
Computed Properties
- Exact Mass: 229.14677
- Monoisotopic Mass: 229.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- PSA: 29.1
2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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